3-Methyl-6-[[1-(1-methylpyrazol-4-yl)sulfonylpiperidin-4-yl]methoxy]pyridazine

• IUPAC Name: 3-methyl-6-[[1-(1-methylpyrazol-4-yl)sulfonylpiperidin-4-yl]methoxy]pyridazine
• InChI: InChI=1S/C15H21N5O3S/c1-12-3-4-15(18-17-12)23-11-13-5-7-20(8-6-13)24(21,22)14-9-16-19(2)10-14/h3-4,9-10,13H,5-8,11H2,1-2H3
• InChI Key: CBEHEVBECOTNHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OCC2CCN(CC2)S(=O)(=O)C3=CN(N=C3)C
• Molecular Formula: C15H21N5O3S
• Molecular Weight: 351.4 g/mol

Description

The compound “3-Methyl-6-[[1-(1-methylpyrazol-4-yl)sulfonylpiperidin-4-yl]methoxy]pyridazine” is a complex organic molecule. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms, and a pyrazole ring, which is a five-membered ring with two nitrogen atoms. These types of structures are often found in pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific locations of these groups on the rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence and location of functional groups, the overall shape and size of the molecule, and the specific atoms present would all influence properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. Many pyrazole and pyridazine derivatives have biological activity and can interact with various enzymes and receptors.

Future Directions

The future directions for research on this compound would likely depend on its specific properties and potential applications. Pyrazoles and pyridazines are areas of active research due to their prevalence in biologically active compounds, so it’s possible that new synthetic methods, reactions, or applications could be developed.